Cas no 894017-21-1 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-sulfamoylphenyl)urea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-sulfamoylphenyl)urea
• CAS No: 894017-21-1
• MF: C₁₉H₂₂N₄O₅S
• MW: 418.466783046722
• CID: 5512108
• Update Time: 2025-10-22

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-sulfamoylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-sulfamoylphenyl)urea
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-sulfamoylphenyl)urea

• Inchi： 1S/C19H22N4O5S/c1-2-28-16-7-5-15(6-8-16)23-12-14(11-18(23)24)22-19(25)21-13-3-9-17(10-4-13)29(20,26)27/h3-10,14H,2,11-12H2,1H3,(H2,20,26,27)(H2,21,22,25)
• InChI Key： WZKLWPXZOZYSPZ-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NC1=CC=C(S(N)(=O)=O)C=C1)=O

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-sulfamoylphenyl)urea

3-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Yl Urea Derivative (CAS No: 894017-21-1)

The compound 3-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Yl Urea Derivative (CAS No: 894017-21-1) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its promising biological activities and versatility in chemical synthesis.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting specific signaling pathways involved in cancer progression. Researchers have demonstrated that the 5-Oxopyrrolidin ring plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The substituent at the 4-Ethoxyphenyl group has been shown to influence the compound's solubility and lipophilicity, which are critical factors for its absorption and distribution in vivo. Furthermore, the sulfamoyl group attached to the phenyl ring contributes to hydrogen bonding interactions, thereby improving the compound's binding affinity to target proteins.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Scientists have successfully incorporated this molecule into nanocarriers, enabling precise delivery to tumor sites while minimizing systemic toxicity. This innovation has opened new avenues for personalized medicine and improved therapeutic outcomes.

Another area of interest is the synthesis optimization of this compound. Traditional methods often involve multi-step reactions with low yields, but recent breakthroughs have introduced more efficient routes using catalytic asymmetric synthesis and microwave-assisted techniques. These advancements have significantly reduced production costs and enhanced scalability for industrial applications.

In terms of biological evaluation, this compound has exhibited potent inhibitory effects against key enzymes such as tyrosine kinases and histone deacetylases (HDACs). Preclinical studies have confirmed its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index.

Moreover, the structure-activity relationship (SAR) studies conducted on this compound have provided valuable insights into the importance of each functional group in determining its biological activity. For instance, modifications to the urea moiety have been shown to enhance selectivity towards specific targets, paving the way for the development of next-generation therapeutics.

The integration of computational chemistry tools has further accelerated research on this compound. Advanced molecular docking simulations have revealed novel binding modes that were previously unexplored, offering new strategies for optimizing its efficacy and safety profiles.

In conclusion, 3-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Yl Urea Derivative (CAS No: 894017-21-1) represents a cutting-edge molecule with immense potential in drug development. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for addressing unmet medical needs in oncology and other therapeutic areas.